Cas no 287172-74-1 (2-Chloro-3,6-difluorobenzoic acid)
287172-74-1 structure
Product Name:2-Chloro-3,6-difluorobenzoic acid
CAS No:287172-74-1
MF:C7H3ClF2O2
MW:192.547328233719
MDL:MFCD01631441
CID:92661
PubChem ID:2773530
Update Time:2025-04-18
2-Chloro-3,6-difluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3,6-difluorobenzoic acid
- 2-chloro-3,6-difluoro-benzoic Acid
-
- MDL： MFCD01631441
- Inchi： 1S/C7H3ClF2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
- InChI Key： COWJYTLVSFKOPM-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C(=O)O)F)F
Computed Properties
- Exact Mass: 191.97900
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: powder
- Melting Point: 126-128°C
- Boiling Point: 126-128°C
- PSA: 37.30000
- LogP: 2.31640
- Solubility: Not determined
2-Chloro-3,6-difluorobenzoic acid Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38-20/21/22-22
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
2-Chloro-3,6-difluorobenzoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-3,6-difluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 005590-5g |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 5g |
￡72.00 | 2022-03-01 | |
| Fluorochem | 005590-25g |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 25g |
￡288.00 | 2022-03-01 | |
| Alichem | A013026206-250mg |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 250mg |
$480.00 | 2023-09-02 | |
| Alichem | A013026206-500mg |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 500mg |
$831.30 | 2023-09-02 | |
| Alichem | A013026206-1g |
2-Chloro-3,6-difluorobenzoic acid |
287172-74-1 | 97% | 1g |
$1579.40 | 2023-09-02 | |
| Chemenu | CM132091-1g |
2-chloro-3,6-difluorobenzoic acid |
287172-74-1 | 95+% | 1g |
$206 | 2021-06-17 | |
| Chemenu | CM132091-5g |
2-chloro-3,6-difluorobenzoic acid |
287172-74-1 | 95+% | 5g |
$617 | 2021-06-17 | |
| TRC | C585315-100mg |
2-Chloro-3,6-difluorobenzoic Acid |
287172-74-1 | 100mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C585315-500mg |
2-Chloro-3,6-difluorobenzoic Acid |
287172-74-1 | 500mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C585315-1g |
2-Chloro-3,6-difluorobenzoic Acid |
287172-74-1 | 1g |
$ 80.00 | 2022-06-06 |
2-Chloro-3,6-difluorobenzoic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
287172-74-1 (2-Chloro-3,6-difluorobenzoic acid) Related Products
- 4122-27-4(6-chloro-2-fluoro-3-methylbenzoic Acid)
- 773874-02-5(benzoic acid, 2-chloro-3,6-difluoro-, methyl ester)
- 904285-09-2(2,4-Dichloro-6-fluorobenzoic acid)
- 32890-89-4(2-Chloro-6-fluoro-3-methylbenzoic acid)
- 1131605-23-6(2-Chloro-6-fluoro-3-formylbenzoic acid)
- 434-75-3(2-chloro-6-fluoro-benzoic acid)
- 32890-91-8(2,3-Dichloro-6-fluorobenzoic acid)
- 32890-90-7(6-Chloro-2-fluoro-3-methylbenzoic acid)
- 1868-80-0(6-Chloro-2,3,4,5-tetrafluorobenzoic acid)
- 1242339-67-8(2-CHLORO-4,6-DIFLUOROBENZOIC ACID)
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
